Cas no 16757-90-7 (Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI))

• Product Name: Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)
• CAS No: 16757-90-7
• MF: C₂₂H₁₆
• MW: 280.362445831299
• CID: 232213
• PubChem ID: 28045
• Update Time: 2025-04-19

Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,1,6-dimethyl- (6CI,8CI,9CI)
• 1,6-dimethylbenzo[a]pyrene
• 1,6-Dimethylbenzo[pqr]tetraphene
• benzo[a]pyrene, 1,6-dimethyl-
• 16757-90-7
• BENZO(a)PYRENE, 1,6-DIMETHYL-
• 1,6-Dimethylbenz(a)pyrene
• DTXSID90168320
• BRN 2275236
• 1,6-Dimethylbenzo(a)pyrene

• Inchi： 1S/C22H16/c1-13-7-8-15-9-10-18-14(2)17-5-3-4-6-19(17)20-12-11-16(13)21(15)22(18)20/h3-12H,1-2H3
• InChI Key： RYEWXUCQWAMDLQ-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=C(C)C(=CC=C1C1C=CC=CC=1C=3C)C=24

Computed Properties

• Exact Mass: 280.12528
• Monoisotopic Mass: 280.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes